Cas no 23389-74-4 (1-(Pyridin-4-yl)hexan-1-one)

1-(Pyridin-4-yl)hexan-1-one structure
1-(Pyridin-4-yl)hexan-1-one structure
Product Name:1-(Pyridin-4-yl)hexan-1-one
CAS No:23389-74-4
MF:C11H15NO
MW:177.242902994156
CID:268619
PubChem ID:31893
Update Time:2025-04-19

1-(Pyridin-4-yl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyridin-4-yl)hexan-1-one
    • 1-Hexanone,1-(4-pyridinyl)-
    • 1-pyridin-4-ylhexan-1-one
    • Pentyl 4-pyridyl ketone
    • Ketone, pentyl 4-pyridyl
    • 5-21-07-00458 (Beilstein Handbook Reference)
    • SCHEMBL3983005
    • AKOS011915520
    • 1-(4-Pyridinyl)hexane-1-one
    • 23389-74-4
    • SB54996
    • BRN 1526389
    • Pyridine, 4-hexanoyl-
    • 1-HEXANONE, 1-(4-PYRIDYL)-
    • 1-(4-Pyridyl)-1-hexanone
    • DTXSID00177948
    • 1-Hexanone, 1-(4-pyridinyl)-
    • 4-Hexanoylpyridine
    • Inchi: 1S/C11H15NO/c1-2-3-4-5-11(13)10-6-8-12-9-7-10/h6-9H,2-5H2,1H3
    • InChI Key: ZVVOWSXOIPVAOB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CN=CC=1)CCCCC

Computed Properties

  • Exact Mass: 177.11545
  • Monoisotopic Mass: 177.115364
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.0290 (rough estimate)
  • Boiling Point: 309.18°C (rough estimate)
  • Flash Point: 131.1°C
  • Refractive Index: 1.5480 (estimate)
  • PSA: 29.96

1-(Pyridin-4-yl)hexan-1-one Pricemore >>

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